(S)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl (3S)-3-[[(2S)-2-aminopropanoyl]-propan-2-ylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C19H29N3O3/c1-14(2)22(18(23)15(3)20)17-10-7-11-21(12-17)19(24)25-13-16-8-5-4-6-9-16/h4-6,8-9,14-15,17H,7,10-13,20H2,1-3H3/t15-,17-/m0/s1
• InChI Key: WUZJHOALCLSTJO-RDJZCZTQSA-N
• Canonical SMILES: CC(C)N(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)C(C)N
• Isomeric SMILES: C[C@@H](C(=O)N([C@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(C)C)N
• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.5 g/mol

Description

This compound is a chiral piperidine derivative featuring a benzyl ester group at the 1-position and a complex amino-acyl substituent at the 3-position. The (S)-2-aminopropionyl (alanine-derived) moiety is linked via an isopropylamine group, creating a sterically hindered tertiary amide structure. The stereochemistry at both the piperidine and alanine residues is critical for its interactions, as enantiomeric differences could significantly alter binding affinities .

Biological Activity

(S)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is a complex organic compound featuring a piperidine ring and functional groups that suggest significant biological activity. This article reviews the compound's biological properties, synthesis, structure-activity relationships (SAR), and potential therapeutic applications based on diverse research findings.

Structural Characteristics

The molecular formula of (S)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is C16H24N3O3, with a molar mass of 304.38 g/mol. The compound consists of:

• Piperidine Ring : A six-membered nitrogen-containing heterocycle that is prevalent in many bioactive compounds.
• Amino Acid Derivative : The presence of the amino acid moiety indicates potential interactions with biological receptors.

Pharmacological Potential

The biological activity of this compound is influenced by its structural features, particularly the piperidine ring and the stereochemistry. Compounds with similar structures have been shown to exhibit various pharmacological effects, including:

• Antidepressant Effects : Some piperidine derivatives act as antidepressants by modulating neurotransmitter systems.
• Antagonism of Chemokine Receptors : Related compounds have demonstrated efficacy as antagonists of CC chemokine receptors, impacting inflammatory responses and immune cell migration .

Structure-Activity Relationship (SAR)

Research into SAR highlights how modifications to the compound's structure can enhance its biological activity. For example, the introduction of specific substituents on the piperidine ring can improve receptor binding affinity and selectivity. A comparative analysis of similar compounds reveals their unique biological profiles:

Compound Name	Molecular Formula	Unique Features	Biological Activity
(S)-2-Amino-3-methylbutanoic acid	C5H11N3O2	Amino acid structure	Protein synthesis
Piperazine	C4H10N2	Six-membered nitrogen ring	Antidepressant effects
Benzyl-piperidines	C16H24N2O3	Benzyl group attached to piperidine	CCR3 antagonism

Synthesis

The synthesis of (S)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester typically involves multi-step organic reactions. Key steps include:

• Formation of the piperidine ring.
• Introduction of the amino acid moiety.
• Esterification with benzyl alcohol to yield the final product.

Careful control of reaction conditions is crucial for achieving high yields and purity.

Case Studies

Recent studies have explored the compound's interaction with various biological targets:

• Binding Affinity Studies : Techniques such as surface plasmon resonance have been employed to assess the binding affinity of (S)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester to receptors involved in neurotransmission and immune response.
• In Vitro Functional Assays : These assays demonstrate the compound's ability to inhibit specific receptor activities, providing insights into its potential therapeutic applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of N-acylated piperidine/pyrrolidine benzyl esters. Below is a structural and functional comparison with key analogs:

Table 1: Structural and Functional Comparison of Piperidine/Pyrrolidine Derivatives

Compound Name	Core Structure	Key Substituents	Molecular Formula	Synthesis Yield (If Reported)	Notable Properties/Applications
(S)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (Target)	Piperidine	(S)-2-aminopropionyl, isopropylamino, benzyl ester	C₁₉H₂₈N₃O₃*	Not reported	Potential protease inhibition scaffold
(S)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester	Pyrrolidine	Same substituents as target but on a 5-membered ring	C₁₈H₂₆N₃O₃	Not reported	Altered ring strain; possible enhanced solubility
3-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	Piperidine	Ethylamino-methyl linker instead of isopropylamino	C₁₉H₂₉N₃O₃	Not reported	Increased flexibility; reduced steric hindrance
(S)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidine-1-carboxylic acid benzyl ester	Piperidine	Cyclopropyl and hydroxyethyl groups	C₁₈H₂₆N₂O₃	Not reported	Enhanced hydrophilicity; potential CNS penetration
[(1-Benzyl-piperidin-4-ylmethyl)-ethyl-amino]-acetic acid	Piperidine	Ethylamino-acetic acid side chain	C₁₈H₂₇N₃O₂	Not reported	Chelation or metal-binding capabilities

*Formula inferred from analogs in .

Key Findings from Comparative Analysis:

Piperidine derivatives generally exhibit better metabolic stability in vivo due to reduced ring strain .

Hydrophilic groups like hydroxyethyl () enhance water solubility, critical for oral bioavailability .

Synthetic Feasibility :

• Acylation reactions of piperidine precursors (e.g., 1-benzyl-4-piperidone) yield similar N-acylated derivatives in >58% yields under optimized conditions .
• Mass spectra of related compounds show low molecular ion intensities (0.5–8.0%), complicating purity assessments via GC-MS .

Research Implications and Gaps

• Further studies could explore its utility in oncology or neurology.
• Stereochemical Impact : The (S,S) configuration in the target compound likely confers distinct binding properties compared to racemic mixtures, warranting enantioselective synthesis and testing .
• Comparative Pharmacokinetics: No data on absorption, distribution, or excretion are available for the target compound. Analog-based predictions suggest moderate blood-brain barrier penetration due to the benzyl ester’s lipophilicity .